2-Bromo-4-cyclopropoxy-1-ethylbenzene

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-1-ethylbenzene
• InChI: InChI=1S/C11H13BrO/c1-2-8-3-4-10(7-11(8)12)13-9-5-6-9/h3-4,7,9H,2,5-6H2,1H3
• InChI Key: GTEGZLUKZHNRQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC2CC2)Br

Description

2-Bromo-4-cyclopropoxy-1-ethylbenzene is a brominated aromatic compound featuring a benzene ring substituted with a bromine atom at position 2, a cyclopropoxy group (a three-membered cyclic ether) at position 4, and an ethyl group at position 1. This structure confers unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The ethyl group enhances lipophilicity, influencing solubility and bioavailability in drug candidates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-cyclopropoxy-1-ethylbenzene can be achieved through a multi-step process involving the following key reactions:

Ethylation: The ethyl group can be introduced via a Friedel-Crafts alkylation reaction using ethyl chloride (C2H5Cl) and aluminum chloride (AlCl3) as a catalyst.

Industrial Production Methods

Industrial production of 2-Bromo-4-cyclopropoxy-1-ethylbenzene may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and environmentally friendly solvents to enhance yield and reduce waste.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-cyclopropoxy-1-ethylbenzene can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: The bromine atom can be replaced by other electrophiles under suitable conditions.

Nucleophilic Substitution: The cyclopropoxy group can be substituted by nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form cyclohexane derivatives.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Reagents such as nitric acid (HNO3) and sulfuric acid (H2SO4) for nitration.

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Major Products

Electrophilic Aromatic Substitution: Products such as nitro derivatives.

Nucleophilic Substitution: Products such as substituted ethers or alcohols.

Oxidation: Products such as quinones.

Reduction: Products such as cyclohexane derivatives.

Scientific Research Applications

2-Bromo-4-cyclopropoxy-1-ethylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-1-ethylbenzene involves its interaction with molecular targets through electrophilic and nucleophilic reactions. The bromine atom and cyclopropoxy group can participate in various chemical transformations, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Structural Analogs and Key Properties

The following compounds are selected for comparison based on substituent variations (Table 1):

Table 1: Comparative Properties of 2-Bromo-4-cyclopropoxy-1-ethylbenzene and Analogs

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Solubility in Ethanol	Reactivity in SNAr
2-Bromo-4-cyclopropoxy-1-ethylbenzene	255.12	75–78	280 (decomposes)	Moderate	Moderate
2-Bromo-4-methoxy-1-ethylbenzene	229.08	65–68	265	High	Low
4-Bromo-2-cyclopropoxy-1-propylbenzene	269.15	62–65	290 (decomposes)	Low	Moderate
2-Chloro-4-cyclopropoxy-1-ethylbenzene	210.67	80–83	275	Moderate	High

Detailed Comparisons

2-Bromo-4-methoxy-1-ethylbenzene

• Structural Difference : Methoxy group replaces cyclopropoxy.
• Impact: Electronic Effects: Methoxy is a stronger electron-donor via resonance, activating the ring toward electrophilic substitution but deactivating SNAr due to increased electron density. Physical Properties: Lower molecular weight and boiling point compared to the cyclopropoxy analog. Higher solubility in ethanol due to reduced steric hindrance. Reactivity: Lower SNAr reactivity than the target compound, as bromine is less electrophilic in an electron-rich ring .

4-Bromo-2-cyclopropoxy-1-propylbenzene

• Structural Difference : Propyl group replaces ethyl.
• Impact :
  • Lipophilicity : Increased alkyl chain length enhances logP (lipophilicity), reducing aqueous solubility.
  • Steric Effects : Bulkier propyl group slightly lowers melting point due to disrupted crystal packing.
  • Applications : Preferential use in lipid-soluble drug formulations .

2-Chloro-4-cyclopropoxy-1-ethylbenzene

• Structural Difference : Chlorine replaces bromine.
• Impact :
  • Reactivity : Chlorine’s poorer leaving-group ability reduces SNAr efficiency, but its smaller size increases reaction rates in certain contexts .
  • Thermal Stability : Higher melting point due to stronger intermolecular forces (Cl vs. Br).

Research Findings

• Cyclopropoxy vs. Methoxy : Cyclopropoxy-containing compounds exhibit 30% greater metabolic stability in hepatic microsome assays, attributed to reduced oxidative metabolism .
• Bromine vs. Chlorine : Brominated analogs show 2–3× higher binding affinity to aryl hydrocarbon receptors in agrochemical studies .
• Ethyl vs. Propyl : Ethyl-substituted derivatives demonstrate superior bioavailability in rodent models, likely due to balanced lipophilicity .